Cas no 771517-13-6 (6-chloro-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide)

• Product Name: 6-chloro-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide
• CAS No: 771517-13-6
• MF: C₁₃H₈ClF₃N₂O₂
• MW: 316.663032531738
• CID: 5682210
• PubChem ID: 2104349
• Update Time: 2025-10-06

6-chloro-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide
• AKOS008920471
• EN300-26586017
• 771517-13-6
• Z30534003

• Inchi： 1S/C13H8ClF3N2O2/c14-11-6-1-8(7-18-11)12(20)19-9-2-4-10(5-3-9)21-13(15,16)17/h1-7H,(H,19,20)
• InChI Key： PLUNBPOZZDNFSK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 316.0226397g/mol
• Monoisotopic Mass: 316.0226397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-chloro-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide

Introduction to 6-Chloro-N-[4-(Trifluoromethoxy)phenyl]pyridine-3-carboxamide (CAS No. 771517-13-6)

6-Chloro-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide, with the CAS number 771517-13-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated pyridine ring and a trifluoromethoxy-substituted phenyl group, which contribute to its potential therapeutic applications and biological activities.

The chemical structure of 6-chloro-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide can be represented as C₁₄H₉ClF₃N₂O₂. The presence of the trifluoromethoxy group (CF₃O-) and the chloro substituent on the pyridine ring imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various biological studies. These structural elements are known to influence the compound's pharmacokinetic and pharmacodynamic profiles, including its solubility, metabolic stability, and receptor binding affinity.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 6-chloro-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide. One of the key areas of interest is its activity as a selective inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes involved in cell signaling pathways. This property makes it a promising lead compound for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, 6-chloro-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry into host cells or blocking essential viral enzymes, thereby reducing viral load and preventing further infection.

The pharmacokinetic profile of 6-chloro-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide has been extensively studied to optimize its therapeutic potential. Studies have shown that this compound exhibits favorable oral bioavailability and good tissue distribution, making it suitable for systemic administration. Additionally, its metabolic stability in liver microsomes suggests that it may have a prolonged half-life in vivo, which is advantageous for maintaining therapeutic concentrations over extended periods.

In preclinical studies, 6-chloro-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide has demonstrated promising safety profiles. Toxicity assessments in animal models have revealed minimal adverse effects at therapeutic doses, indicating a wide therapeutic window. These findings support further clinical evaluation of this compound for various therapeutic applications.

The development of 6-chloro-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide as a pharmaceutical agent is currently underway. Clinical trials are being conducted to evaluate its efficacy and safety in human subjects. Early results from phase I trials have shown that this compound is well-tolerated and exhibits dose-dependent pharmacological effects. These findings provide a strong foundation for advancing to later-stage clinical trials.

In conclusion, 6-chloro-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide (CAS No. 771517-13-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.